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Compound of Interest

\

Magnesium citrate tribasic
Compound Name:
nonahydrate

Cat. No.: B12039096

Get Quote

) Target: TRPM7, TRPM6, MagT1, MRS2

Abstract & Scientific Rationale

This guide details the specific utility of Magnesium Citrate Tribasic Nonahydrate in the study

of magnesium-permeable ion channels, specifically the "chanzymes" TRPM7 and TRPM6.

While Magnesium Chloride (

) is the standard salt for electrophysiology, Magnesium Citrate offers a distinct physiological
relevance due to the presence of citrate as a Krebs cycle intermediate and a weak chelator.

Why use Magnesium Citrate?

Bioavailability Modeling: It mimics the complexed state of magnesium often found in
nutritional supplementation, allowing researchers to study transport kinetics of chelated vs.
free ions.

Buffering Capacity: Unlike chloride, citrate acts as a weak buffer for divalent cations (
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), creating a "buffered clamp" of free magnesium that is critical for studying the slow
inactivation kinetics of TRPM?7.

» Metabolic Integration: Citrate can be metabolized intracellularly, potentially linking ion

channel activity (TRPM7 kinase domain) to metabolic flux.

Material Characterization & Solution Preparation

The "Nonahydrate"” form is critical for accurate molarity calculations. Errors in hydration state

accounting are the most common cause of experimental variance.

Table 1: Physicochemical .

] . Magnesium
Magnesium Citrate .
] ) Chloride
Property Tribasic Impact on Assay
Hexahydrate
Nonahydrate
(Standard)
Stoichiometry differs
Formula
(3:1vs 1:1).
Critical for stock
MW 613.25 g/mol 203.31 g/mol ]
preparation.
Similar elemental load
Mg Content ~11.9% (Elemental) ~11.8% (Elemental)
per gram.
B High (Water), slow Very High (Water), Citrate requires
Solubility ) ) C ) ) )
dissolution rapid dissolution vortexing/warming.
Weak ( Citrate buffers Free
Chelation None
)
. Buffers near pH 6.0— S ) Citrate stabilizes
pH Stability Acidic in solution

7.5

physiological pH.

Protocol: Preparation of 100 mM Stock Solution

Objective: Create a stable, precipitate-free stock for perfusion or culture supplementation.
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Weighing: Weigh 6.13 g of Magnesium Citrate Tribasic Nonahydrate.

Dissolution: Add to approx. 80 mL of Milli-Q water (18.2 MQ).
o Note: Dissolution is endothermic and slower than

. Place on a heated stir plate (37°C) for 15 minutes.

pH Adjustment: The solution may be slightly acidic. Adjust to pH 7.2 using NMDG (N-methyl-
D-glucamine) or NaOH to match physiological conditions.

Volume Adjustment: Bring final volume to 100 mL.

Filtration: Sterile filter (0.22 um) immediately. Store at 4°C. Do not freeze (precipitate risk).

Application A: Patch-Clamp Electrophysiology
(TRPM7)

Context: TRPM7 is a constitutively active channel inhibited by intracellular

and

[1][2] Using Magnesium Citrate in the pipette (intracellular) or bath (extracellular) allows you to
study the inhibition kinetics with a buffered Mg source.

The "Citrate Effect” Warning

Because citrate binds

and
, adding 2 mM Magnesium Citrate does not equal 2 mM free
. You must calculate free ion concentration using a chelator calculator (e.g., MaxChelator).

¢ Approximation: In a standard saline, 2 mM Mg-Citrate yields ~1.2 mM Free

and ~0.8 mM Mg-Citrate complex.

Workflow Diagram: Electrophysiology Setup
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Solution Prep Cell Plating Giga-Ohm Seal Whole-Cell Voltage Ramp
(Adjust Osmolarity) > (HEK293-TRPM?7) > (>2GQ) Break-in > (-100 to +100 mV) >

Click to download full resolution via product page

Caption: Workflow for whole-cell patch-clamp recording of TRPM7 currents using Mg-Citrate
perfusion.

Step-by-Step Protocol

« Internal Solution (Pipette):
o Use a Cesium-based internal solution to block Potassium channels.

o Composition: 140 mM Cs-Aspartate, 10 mM HEPES, 10 mM BAPTA (calcium sponge), O
mM Mg (for baseline).

o External Solution (Bath):
o Standard Tyrode’s solution.
» Voltage Protocol:
o Hold at 0 mV.
o Apply voltage ramps from -100 mV to +100 mV over 50 ms, every 2 seconds.
e The Experiment:
o Establish whole-cell configuration.
o Wait for TRPM7 current "run-up" (current increases as intracellular Mg washes out).

o Perfusion: Switch bath solution to Tyrode’s containing 1 mM, 3 mM, or 10 mM Magnesium
Citrate.

o Observation: Record the rate of current inhibition (Inward current at -80 mV, Outward at
+80 mV). Compare this rate to
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. The citrate-buffered Mg often shows a slower, more physiological inhibition curve than
the rapid block by chloride salts.

Application B: Intracellular Magnesium Imaging
(Mag-Fura-2)[3][4]

Context: To visualize how Magnesium Citrate affects intracellular free magnesium (

), use the ratiometric dye Mag-Fura-2.[3]

Protocol

e Dye Loading:

o Incubate cells (e.g., cardiomyocytes or HEK293) with 5 uM Mag-Fura-2 AM + 0.02%
Pluronic F-127 for 30 minutes at 37°C.

o Critical Step: Wash cells 3x with Mg-free HBSS to remove extracellular dye and allow de-
esterification (20 min).

» Baseline Acquisition:
o Excite at 340 nm (Mg-bound) and 380 nm (Mg-free). Emission: 510 nm.[4]
o Ratio (

) correlates to

e Magnesium Citrate Challenge:
o Perfuse cells with 5 mM Magnesium Citrate.
o Monitor the slope of the Ratio increase.

o Note: Unlike
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, Which causes a sharp spike, Mg-Citrate often induces a sigmoidal increase, suggesting
rate-limited transport or buffering by the citrate anion before the channel (TRPM7/MagT1)

transports the cation.

Mechanistic Pathway: TRPM7 Regulation[2]

Understanding where Magnesium Citrate acts requires mapping the TRPM7 "Chanzyme"
pathway. The kinase domain is sensitive to the Mg-ATP complex, while the pore is blocked by

free
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Caption: Dual regulation of TRPM7 by Free Mg and Mg-ATP.[2] Magnesium Citrate influences

both pools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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